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Compound of Interest

Compound Name: KBP-7018 hydrochloride

Cat. No.: B608311

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

KBP-7018 hydrochloride is a potent and selective small molecule inhibitor of several receptor
tyrosine kinases (RTKs), making it a valuable research tool for investigating cellular signaling
pathways implicated in various physiological and pathological processes. This document
provides detailed application notes and experimental protocols for utilizing KBP-7018
hydrochloride to study tyrosine kinase signaling, particularly focusing on its primary targets: c-
KIT, Platelet-Derived Growth Factor Receptor (PDGFR), and Rearranged during Transfection
(RET).

KBP-7018 hydrochloride's ability to selectively inhibit these kinases allows researchers to
dissect their roles in cell proliferation, differentiation, survival, and migration. Its potential
therapeutic applications, particularly in idiopathic pulmonary fibrosis, further underscore the
importance of understanding its mechanism of action and cellular effects.

Data Presentation
Table 1: In Vitro Kinase Inhibitory Activity of KBP-7018
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Target Kinase IC50 (nM)
c-KIT 10[1]
PDGFR 7.6[1]
RET 25[1]

Signaling Pathways

KBP-7018 targets key RTKs that, upon activation by their respective ligands, trigger a cascade
of intracellular signaling events. Understanding these pathways is crucial for interpreting
experimental results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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